Cas no 2280579-66-8 (3-Cyclobutoxypropyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Cyclobutoxypropyl 4-methylbenzene-1-sulfonate
• CAS No: 2280579-66-8
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• CID: 6390714
• PubChem ID: 165755260
• Update Time: 2025-11-01

3-Cyclobutoxypropyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2280579-66-8
• EN300-6991442
• 3-cyclobutoxypropyl 4-methylbenzene-1-sulfonate
• 3-Cyclobutoxypropyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H20O4S/c1-12-6-8-14(9-7-12)19(15,16)18-11-3-10-17-13-4-2-5-13/h6-9,13H,2-5,10-11H2,1H3
• InChI Key： XBNMUGAKXAFMTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCOC1CCC1

Computed Properties

• Exact Mass: 284.10823029g/mol
• Monoisotopic Mass: 284.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 3-Cyclobutoxypropyl 4-methylbenzene-1-sulfonate

3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate: A Comprehensive Overview

The compound 3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate (CAS No. 2280579-66-8) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a cyclobutane ring with a sulfonate group, offering a wide range of functional properties. Recent studies have highlighted its potential in enhancing drug delivery systems and improving the stability of agrochemical formulations.

The cyclobutane ring in the molecule is known for its strained geometry, which contributes to its reactivity and selectivity in various chemical reactions. This structural feature has been extensively explored in recent research to develop more efficient synthesis pathways. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that the incorporation of cyclobutane rings into sulfonate derivatives significantly enhances their thermal stability, making them ideal for high-temperature applications.

The sulfonate group in 3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate plays a crucial role in its solubility and bioavailability. This group is highly polar, enabling the compound to dissolve effectively in both aqueous and organic solvents. This property is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug efficacy. Recent advancements in medicinal chemistry have leveraged this property to design more effective drug delivery systems.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. A study published in *Chemical Communications* reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This method has been widely adopted in industrial settings due to its scalability and cost-effectiveness.

The application of 3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate extends beyond pharmaceuticals. In the field of agrochemistry, it has been used as a stabilizing agent for pesticides, enhancing their efficacy under varying environmental conditions. Additionally, its unique electronic properties make it a promising candidate for use in advanced materials such as conductive polymers and electroactive coatings.

Recent research has also focused on the environmental impact of this compound. Studies conducted by the *Environmental Science & Technology* journal indicate that 3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate exhibits low toxicity to aquatic organisms and biodegrades efficiently under aerobic conditions. These findings are particularly important for regulatory compliance and sustainable chemical practices.

In conclusion, 3-Cyclobutoxypropyl 4-Methylbenzene-1-Sulfonate (CAS No. 2280579-66-8) is a versatile compound with a wide range of applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.